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Compound of Interest

Compound Name: Copper fluoride hydroxide

Cat. No.: B084088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical applications

of copper fluoride hydroxide (CuF(OH)), a promising mixed-anion material for next-

generation energy storage and conversion technologies. The unique combination of fluoride

and hydroxide anions in the copper coordination sphere offers intriguing properties that are

being explored in batteries, supercapacitors, and electrocatalysis.

Application in Lithium-Ion Batteries
Copper fluoride hydroxide is investigated as a cathode material in lithium-ion batteries,

where it undergoes a conversion reaction. The presence of hydroxide moieties alongside

fluoride can influence the material's structural stability, reaction kinetics, and electrochemical

performance compared to pure copper(II) fluoride (CuF₂).

Quantitative Performance Data
The electrochemical performance of copper fluoride and its derivatives is a critical area of

research. While specific data for pristine CuF(OH) is emerging, the performance of closely

related copper fluorides provides a valuable benchmark.
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Material

Initial
Discharge
Capacity
(mAh g⁻¹)

Rate
Capability

Cycling
Stability

Voltage (V
vs. Li/Li⁺)

Reference

Zn-doped

CuF₂

(Zn₀.₁₅Cu₀.₈₅

F₂)

528.6 @ 0.1C
489.1 mAh

g⁻¹ @ 1C
- ~2.3 [1]

CuF₂/CNTs 571 @ 0.1C -

Improved

over bare

CuF₂

- [2]

CuF₂ 501.4 @ 0.1C - - ~2.2 [1]

Note: The performance of copper fluoride-based cathodes is highly dependent on factors such

as morphology, conductivity, and the presence of defects. The introduction of hydroxide is

expected to modify these properties.

Experimental Protocol: Cathode Preparation and
Electrochemical Testing
This protocol outlines the fabrication of a copper fluoride hydroxide-based cathode and its

subsequent electrochemical evaluation.

1. Electrode Slurry Preparation:

Active Material: Synthesized copper fluoride hydroxide powder (80 wt%).

Conductive Agent: Super P carbon black (10 wt%).

Binder: Polyvinylidene fluoride (PVDF) (10 wt%) dissolved in N-methyl-2-pyrrolidone (NMP).

Procedure:

Thoroughly mix the copper fluoride hydroxide and carbon black in a mortar.
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Add the PVDF-NMP solution to the powder mixture.

Stir the mixture until a homogeneous slurry is formed.

2. Electrode Fabrication:

Coat the slurry onto a copper foil current collector using a doctor blade.

Dry the coated foil in a vacuum oven at 80-120°C for 12 hours to remove the NMP solvent.

Punch out circular electrodes of a desired diameter (e.g., 12 mm).

3. Cell Assembly:

Assemble CR2032 coin cells in an argon-filled glovebox.

Components:

Cathode: The prepared copper fluoride hydroxide electrode.

Anode: Lithium metal foil.

Separator: A microporous polypropylene separator (e.g., Celgard 2400).

Electrolyte: 1 M LiPF₆ in a mixture of ethylene carbonate (EC) and dimethyl carbonate

(DMC) (1:1 v/v).

4. Electrochemical Measurements:

Galvanostatic Charge-Discharge Cycling: Cycle the cells at various C-rates (e.g., 0.1C, 0.2C,

0.5C, 1C) within a voltage window of 1.5-4.2 V.

Cyclic Voltammetry (CV): Scan the potential at a slow scan rate (e.g., 0.1 mV s⁻¹) to identify

the redox peaks associated with the conversion reaction.

Electrochemical Impedance Spectroscopy (EIS): Measure the impedance from a high

frequency to a low frequency (e.g., 100 kHz to 0.01 Hz) to analyze the charge transfer

resistance.
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Application in Supercapacitors
Hydroxide fluorides are emerging as promising electrode materials for supercapacitors due to

their potential for high specific capacitance arising from Faradaic reactions.[3] The

incorporation of fluoride into the hydroxide structure can modify the electronic properties and

enhance electrochemical performance.

Quantitative Performance Data
While specific data for CuF(OH) in supercapacitors is limited, the performance of copper(II)

hydroxide provides a relevant baseline.

Material
Specific
Capacitance

Current
Density/Scan
Rate

Cycling
Stability

Reference

Cu(OH)₂@RGO 602 F g⁻¹ 0.2 A g⁻¹ -

Cu(OH)₂

nanostructures
178 F g⁻¹ 20 mV s⁻¹ - [4]

Experimental Protocol: Supercapacitor Electrode
Fabrication and Testing
This protocol describes the preparation of a copper fluoride hydroxide electrode for

supercapacitor applications.

1. Electrode Material Synthesis (Hydrothermal Method):

Precursors: A copper salt (e.g., copper nitrate), a fluoride source (e.g., ammonium fluoride),

and a hydroxide source (e.g., urea or a strong base).

Procedure:

Dissolve the copper salt and fluoride source in deionized water or a water/ethanol mixture.

Add the hydroxide source to the solution.
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Transfer the solution to a Teflon-lined stainless-steel autoclave.

Heat the autoclave at a specific temperature (e.g., 100-180°C) for a defined duration (e.g.,

6-24 hours).

After cooling, collect the precipitate by centrifugation, wash with deionized water and

ethanol, and dry in a vacuum oven.

2. Working Electrode Preparation:

Prepare a slurry by mixing the synthesized copper fluoride hydroxide (85 wt%), carbon

black (10 wt%), and PVDF binder (5 wt%) in NMP.

Coat the slurry onto a nickel foam current collector.

Dry the electrode in a vacuum oven.

3. Electrochemical Characterization (Three-Electrode System):

Working Electrode: The prepared copper fluoride hydroxide electrode.

Counter Electrode: A platinum wire or foil.

Reference Electrode: A saturated calomel electrode (SCE) or Ag/AgCl electrode.

Electrolyte: An aqueous solution of an alkali hydroxide (e.g., 2 M KOH).

Measurements:

Cyclic Voltammetry (CV): At various scan rates (e.g., 5, 10, 20, 50, 100 mV s⁻¹) to

determine the specific capacitance.

Galvanostatic Charge-Discharge (GCD): At different current densities to evaluate the

capacitive behavior and energy/power density.

Electrochemical Impedance Spectroscopy (EIS): To assess the charge transfer and

diffusion characteristics.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b084088?utm_src=pdf-body
https://www.benchchem.com/product/b084088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Electrocatalysis
Mixed-anion compounds, including hydroxide fluorides, are being explored as electrocatalysts

for reactions such as the oxygen evolution reaction (OER), which is crucial for water splitting

and metal-air batteries. The presence of both fluoride and hydroxide can tune the electronic

structure of the copper centers, potentially enhancing catalytic activity.[5]

Experimental Protocol: Electrocatalyst Ink Preparation
and OER Testing
This protocol outlines the procedure for evaluating the OER performance of copper fluoride
hydroxide.

1. Catalyst Ink Preparation:

Catalyst: Synthesized copper fluoride hydroxide powder (e.g., 5 mg).

Conductive Carbon: Vulcan XC-72 (e.g., 1 mg).

Binder: Nafion solution (5 wt%, e.g., 40 µL).

Solvent: A mixture of deionized water and isopropanol (e.g., 1 mL).

Procedure:

Disperse the catalyst and carbon in the solvent mixture.

Sonically disperse the mixture to form a homogeneous ink.

Add the Nafion solution and sonicate briefly.

2. Working Electrode Preparation:

Drop-cast a specific volume of the catalyst ink onto a glassy carbon electrode (GCE).

Dry the electrode at room temperature.

3. OER Activity Measurement (Three-Electrode System):
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Working Electrode: The catalyst-modified GCE.

Counter Electrode: Platinum wire.

Reference Electrode: Ag/AgCl or Hg/HgO.

Electrolyte: 1 M KOH solution.

Measurements:

Linear Sweep Voltammetry (LSV): At a slow scan rate (e.g., 5 mV s⁻¹) with iR correction to

determine the overpotential required to reach a current density of 10 mA cm⁻².

Tafel Plot: Derived from the LSV data to evaluate the reaction kinetics.

Chronoamperometry or Chronopotentiometry: To assess the long-term stability of the

catalyst.

Synthesis Protocols
Solvothermal Synthesis of Copper Hydroxyfluoride
This method allows for the synthesis of spherical copper hydroxyfluoride particles.[6][7]

Reactants:

Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

Ammonium nitrate (NH₄NO₃)

Hydrofluoric acid (HF)

Procedure:

Dissolve Cu(NO₃)₂·3H₂O and NH₄NO₃ in a suitable solvent.

Add a specific amount of HF to the solution. The F/Cu molar ratio is a critical parameter

influencing the product's properties.[6]
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Transfer the solution to a Teflon-lined autoclave.

Heat the autoclave to 110°C and maintain for a set duration.

After cooling, the product is collected, washed, and dried.

Visualizations
Experimental Workflow for Electrochemical
Characterization
Caption: Workflow for electrode preparation and electrochemical testing.

Logical Relationship in Battery Cathode Function
Caption: Logical flow of the conversion reaction in a CuF(OH) cathode.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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